Dioxidonitrogen(1+)

• Molecular Formula: NO2+
• Molecular Weight: 46.006 g/mol
• IUPAC Name: nitronium
• InChI: InChI=1S/NO2/c2-1-3/q+1
• InChI Key: OMBRFUXPXNIUCZ-UHFFFAOYSA-N
• SMILES: [N+](=O)=O

Description

Dioxidonitrogen(1+), with the molecular formula NO₂⁺, is a positively charged ion composed of one nitrogen atom and two oxygen atoms. According to IUPAC nomenclature, this compound is systematically named dioxidonitrogen(1+) and is distinct from the colloquial term "nitryl" . Structurally, NO₂⁺ adopts a linear geometry (isoelectronic with CO₂), with nitrogen in the +5 oxidation state. This ion is a critical intermediate in nitration reactions, particularly in organic synthesis, where it facilitates the introduction of nitro groups (-NO₂) into aromatic substrates under acidic conditions.

Key properties include:

• Molecular weight: 46.005 g/mol
• Oxidation state of nitrogen: +5
• Reactivity: A strong oxidizing agent due to the high oxidation state of nitrogen, often requiring controlled handling to avoid explosive reactions with organic materials .

Scientific Research Applications

Environmental Monitoring and Air Quality

Air Quality Assessment
Nitrogen dioxide is a critical indicator of air quality, especially in urban environments where traffic emissions are prevalent. It is monitored to assess the impact of air pollution on human health and the environment. Long-term exposure to nitrogen dioxide has been linked to various health issues, including respiratory diseases and cardiovascular problems. A systematic review indicated that annual mean concentrations below 40 µg/m³ can still be associated with adverse health effects, particularly among vulnerable populations such as children and the elderly .

Case Study: Urban Air Quality
A study conducted in urban areas revealed that nitrogen dioxide levels correlate with traffic density. The research highlighted that areas with high vehicular traffic exhibited elevated nitrogen dioxide concentrations, which were directly associated with increased hospital admissions for respiratory conditions .

Health Research

Respiratory Health Effects
Research has established a clear link between nitrogen dioxide exposure and respiratory health issues. For instance, exposure to nitrogen dioxide can exacerbate asthma symptoms and increase susceptibility to respiratory infections. In vitro studies demonstrated that nitrogen dioxide exposure leads to oxidative stress in lung cells, resulting in inflammation and cell death .

Case Study: Breast Cancer Risk
A population-based case-control study investigated the relationship between ambient nitrogen dioxide concentrations and breast cancer risk. The findings suggested a significant association, particularly for hormone-receptor-positive breast tumors, indicating that nitrogen dioxide may contribute to cancer risk through mechanisms involving oxidative stress and inflammation .

Industrial Applications

Chemical Synthesis
Nitrogen dioxide is utilized in various industrial processes, including the production of nitric acid through the Ostwald process, where ammonia is oxidized to produce nitric oxide, which is further oxidized to nitrogen dioxide. This process is crucial for manufacturing fertilizers and explosives.

Environmental Remediation
In environmental science, nitrogen dioxide plays a role in the oxidation of sulfur compounds in aqueous solutions. Research has shown that sulfite oxidation can enhance nitrogen dioxide absorption at neutral pH levels, which can be beneficial for wastewater treatment processes .

Data Table: Summary of Nitrogen Dioxide Applications

Application Area	Description	Key Findings/Case Studies
Air Quality Monitoring	Indicator of air pollution from traffic emissions	Correlation with hospital admissions for respiratory diseases
Health Research	Linked to respiratory diseases and cancer risk	Increased breast cancer risk associated with high NO₂ levels
Industrial Processes	Used in nitric acid production and environmental remediation	Effective in wastewater treatment through sulfite oxidation

Q & A

Q. What stoichiometric principles govern the formation of dioxidonitrogen(1+) compounds, and how can experimental data validate these principles?

Basic Research Focus
The law of multiple proportions is critical for interpreting mass relationships in nitrogen-oxygen compounds. For instance, when dinitrogen (N₂) reacts with dioxygen (O₂), the mass ratios of oxygen per fixed nitrogen mass (e.g., 14 g N₂ combining with 16 g, 32 g, or 80 g O₂) follow simple whole-number ratios (1:2:5), confirming this law . To validate stoichiometry:

• Design controlled reactions with precise mass measurements of reactants/products.
• Use gravimetric analysis to quantify product formation.
• Compare observed ratios to theoretical predictions, accounting for measurement uncertainties (e.g., significant figures in data reporting) .

Q. How should researchers design experiments to study the stability and reactivity of dioxidonitrogen(1+) under varying environmental conditions?

Advanced Research Focus
Experimental design must address variables like temperature, pressure, and catalytic influences:

• Sampling protocols : Define temporal/spatial sampling windows (e.g., repeated measurements during thermal cycling) to capture kinetic behavior .
• Control groups : Compare reactivity in inert vs. reactive atmospheres (e.g., argon vs. humid air).
• Data consistency : Ensure compound labeling, spectroscopic data (NMR, HRMS), and synthesis procedures are consistent across manuscripts and supplementary information to avoid discrepancies .
• Instrumentation : Use calibrated mass spectrometers or gas chromatographs for real-time monitoring of decomposition products .

Q. What analytical methods resolve contradictions in spectroscopic data for dioxidonitrogen(1+) derivatives?

Advanced Research Focus
Conflicting spectral data (e.g., unexpected NMR shifts or HRMS peaks) require systematic validation:

• Reproducibility checks : Replicate syntheses under identical conditions to rule out procedural errors.
• Cross-validation : Combine multiple techniques (e.g., IR for functional groups, X-ray crystallography for structural confirmation) .
• Error analysis : Quantify uncertainties in instrument calibration (e.g., ±0.01 ppm for NMR) and statistical significance of outliers .
• Peer review : Submit raw data and spectra to repositories for independent verification .

Q. What methodologies ensure accurate synthesis and purification of dioxidonitrogen(1+) complexes?

Basic Research Focus
Key steps include:

• Stoichiometric precision : Use analytical balances (±0.0001 g) to measure reactants, ensuring compliance with molar ratios .
• Purification : Employ column chromatography or recrystallization, documenting solvent systems and retention factors .
• Purity assessment : Report melting points, elemental analysis, and spectral baselines to confirm absence of byproducts .

Q. How can computational models complement experimental studies on dioxidonitrogen(1+) electronic properties?

Advanced Research Focus

• DFT calculations : Predict molecular orbitals and bond dissociation energies to guide synthetic targets .
• Validation : Compare computed spectroscopic parameters (e.g., UV-Vis λmax) with experimental data, adjusting for solvent effects .
• Data transparency : Publish computational input files (e.g., Gaussian .gjf) in supplementary materials for reproducibility .

Q. What frameworks guide hypothesis-driven research on dioxidonitrogen(1+) environmental behavior?

Advanced Research Focus
Adopt structured frameworks like PICOT (Population, Intervention, Comparison, Outcome, Time) or FINER (Feasible, Interesting, Novel, Ethical, Relevant) :

• Example PICOT question: "How does UV exposure (Intervention) affect the half-life (Outcome) of dioxidonitrogen(1+) in aqueous solutions (Population) compared to dark storage (Comparison) over 72 hours (Time)?"
• Incorporate field variables (e.g., pH, dissolved oxygen) and align data collection with regulatory guidelines (e.g., AP-42 emission factors) .

Q. What criteria distinguish robust vs. flawed data interpretations in dioxidonitrogen(1+) studies?

Advanced Research Focus

• Statistical rigor : Apply ANOVA or t-tests to assess significance of observed trends; report p-values and confidence intervals .
• Bias mitigation : Blind data analysis to prevent confirmation bias .
• Contextualization : Compare results to prior studies, addressing discrepancies through error analysis or revised hypotheses .

Q. How should researchers handle conflicting stoichiometric data in dioxidonitrogen(1+) reaction mechanisms?

Advanced Research Focus

• Re-examine assumptions : Verify purity of starting materials and absence of side reactions (e.g., radical pathways) .
• Isotopic labeling : Use ¹⁵N-labeled N₂ to track nitrogen incorporation in products .
• Collaborative peer review : Submit findings to journals requiring raw data deposition (e.g., Antioxidants) for independent validation .

Q. What are best practices for documenting and sharing dioxidonitrogen(1+) research data?

Basic Research Focus

• Metadata standards : Include synthesis dates, instrument settings, and environmental conditions .
• Repositories : Use platforms like ChemRxiv or institutional databases for public access .
• FAIR principles : Ensure data are Findable, Accessible, Interoperable, and Reusable .

Q. How can educators train students in critical analysis of dioxidonitrogen(1+) literature?

Basic Research Focus

• Guided exercises : Compare peer-reviewed studies with preprints to evaluate rigor .
• Case studies : Analyze retracted papers on nitrogen compounds to identify common pitfalls (e.g., data fabrication) .
• Assessment rubrics : Use criteria from Extended Essay Guide (e.g., clarity of research question, depth of analysis) .

Comparison with Similar Compounds

Nitrogen Dioxide (NO₂)

• Molecular formula: NO₂ (neutral radical)
• Oxidation state of nitrogen : +4
• Structure : Bent geometry due to the presence of an unpaired electron.
• Key differences: NO₂ is a reddish-brown gas at room temperature, whereas NO₂⁺ exists as a transient ion in solution or within salts. NO₂ participates in atmospheric reactions (e.g., smog formation), while NO₂⁺ is primarily utilized in synthetic chemistry as a nitrating agent .

Nitrite Ion (NO₂⁻)

• Molecular formula: NO₂⁻ (charge = -1)
• Oxidation state of nitrogen : +3
• Structure : Bent geometry with resonance stabilization.
• Key differences: NO₂⁻ acts as a weaker oxidizer compared to NO₂⁺ and is commonly used as a food preservative (e.g., sodium nitrite). Unlike NO₂⁺, the nitrite ion can form nitrosamines, which are carcinogenic .

Dinitrogen Tetroxide (N₂O₄)

• Molecular formula: N₂O₄ (neutral dimer of NO₂)
• Oxidation state of nitrogen : +4
• Structure : Planar dimer with weak N–N bonding.
• Key differences: N₂O₄ exists as a colorless liquid under pressure, contrasting with the ionic nature of NO₂⁺. It dissociates into NO₂ radicals, making it useful as a rocket propellant oxidizer, whereas NO₂⁺ is employed in electrophilic aromatic substitutions .

Data Tables

Table 1: Structural and Physical Properties

Compound	Molecular Formula	Charge	Oxidation State (N)	Geometry	Key Applications
Dioxidonitrogen(1+)	NO₂⁺	+1	+5	Linear	Nitration reactions
Nitrogen Dioxide	NO₂	0	+4	Bent	Pollutant, nitric acid precursor
Nitrite Ion	NO₂⁻	-1	+3	Bent	Food preservation
Dinitrogen Tetroxide	N₂O₄	0	+4	Planar	Rocket propellant

Table 2: Chemical Reactivity Comparison

Compound	Oxidizing Strength	Stability	Hazard Profile
Dioxidonitrogen(1+)	High	Low (transient)	Corrosive, explosive with organics
Nitrogen Dioxide	Moderate	Moderate	Toxic, respiratory irritant
Nitrite Ion	Low	High	Carcinogenic byproducts
Dinitrogen Tetroxide	High	High (as liquid)	Reacts violently with organics

Research Findings

• Synthetic Utility: NO₂⁺ is generated in situ in mixtures of nitric acid and sulfuric acid, enabling nitration of benzene derivatives .
• Environmental Impact: NO₂ and NO₂⁺ contribute to acid rain formation when released into the atmosphere, though NO₂⁺ is less persistent due to its ionic reactivity .
• Safety Protocols: Handling NO₂⁺ requires stringent temperature control and avoidance of reducing agents, as highlighted in industrial guidelines for strong oxidizers .